methyl 2-({1-[(5-phenyl-1,3,4-thiadiazol-2-yl)carbamoyl]propyl}sulfanyl)acetate

• IUPAC Name: methyl 2-[1-oxo-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)amino]butan-2-yl]sulfanylacetate
• InChI: InChI=1S/C15H17N3O3S2/c1-3-11(22-9-12(19)21-2)13(20)16-15-18-17-14(23-15)10-7-5-4-6-8-10/h4-8,11H,3,9H2,1-2H3,(H,16,18,20)
• InChI Key: SUHOOUZWIASVDE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=NN=C(S1)C2=CC=CC=C2)SCC(=O)OC
• Molecular Formula: C15H17N3O3S2
• Molecular Weight: 351.4 g/mol

Description

“Methyl 2-({1-[(5-phenyl-1,3,4-thiadiazol-2-yl)carbamoyl]propyl}sulfanyl)acetate” is a compound that contains a 1,3,4-thiadiazole moiety. Thiadiazole derivatives have been the subject of considerable interest in recent years due to their potential as antitumor agents. They have the ability to disrupt processes related to DNA replication, which allows them to inhibit the replication of both bacterial and cancer cells.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives involves the use of N-(4-nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one as starting materials. The targeted 1,3,4-thiadiazolyl derivatives are prepared by the reaction of 2-[1-[5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethylidene]hydrazine derivatives with hydrazonoyl chloride derivatives.

Molecular Structure Analysis

The molecular structure of 1,3,4-thiadiazole derivatives is generally connected with the fact that this heterocyclic ring is a bioisostere of pyrimidine, which in turn is the skeleton of three nucleic bases. This allows 1,3,4-thiadiazole derivatives to disrupt processes related to DNA replication.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,3,4-thiadiazole derivatives include the treatment of 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one with methyl hydrazinecarbodithioate or hydrazinecarbothioamide. This affords 2-[1-[5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethylidene]hydrazine derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,3,4-thiadiazole derivatives can be characterized by 1H NMR, 13C NMR, IR, MS, and elemental analysis.

Scientific Research Applications

Antibacterial and Antimycobacterial Properties

• . These properties are crucial in combating infectious diseases caused by bacteria and mycobacteria.

Antioxidant Potential

• .

Anti-Inflammatory Activity

• . Their anti-inflammatory properties could be valuable in managing inflammatory conditions.

Anti-Fungal Activity

• Evaluating the anti-fungal potential of methyl 2-({1-[(5-phenyl-1,3,4-thiadiazol-2-yl)carbamoyl]propyl}sulfanyl)acetate derivatives is essential. .

Anti-Tubulin Agents for Cancer Treatment

• The compound’s structural features make it relevant for designing anti-tubulin agents. .

Medicinal Chemistry and Drug Development

• Methyl 2-({1-[(5-phenyl-1,3,4-thiadiazol-2-yl)carbamoyl]propyl}sulfanyl)acetate derivatives serve as building blocks in medicinal chemistry. .

Mechanism of Action

Target of Action

It is known that thiadiazole derivatives, which include this compound, have a broad spectrum of biological activities . They can cross cellular membranes and interact strongly with biological targets due to the mesoionic character of the thiadiazole ring .

Mode of Action

Thiadiazole derivatives are known to interact strongly with biological targets . This interaction can lead to various changes in the cell, depending on the specific target and the nature of the interaction.

Biochemical Pathways

Thiadiazole derivatives are known to exert a broad spectrum of biological activities , suggesting that they may affect multiple biochemical pathways.

Pharmacokinetics

Due to the mesoionic nature of the thiadiazole ring, thiadiazole derivatives are able to cross cellular membranes . Their relatively good liposolubility is most likely attributed to the presence of the sulfur atom .

Result of Action

Thiadiazole derivatives are known to exert a broad spectrum of biological activities , suggesting that they may have various effects at the molecular and cellular level.

Action Environment

It is known that the biological activity of thiadiazole derivatives can be influenced by the nature of the substituent on the compounds .

Future Directions

The future directions for research on 1,3,4-thiadiazole derivatives could involve further exploration of their potential as antitumor agents. Additionally, modifications of the structure of known derivatives with documented activity could lead to the discovery of new, effective drugs and anticancer strategies.